Cas no 69978-45-6 (1,4,7-Trioxa-10-azacyclododecane,10-methyl-)

1,4,7-Trioxa-10-azacyclododecane,10-methyl- structure
69978-45-6 structure
Product Name:1,4,7-Trioxa-10-azacyclododecane,10-methyl-
CAS No:69978-45-6
MF:C9H19NO3
MW:189.252063035965
CID:505103
PubChem ID:766193
Update Time:2025-04-19

1,4,7-Trioxa-10-azacyclododecane,10-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Trioxa-10-azacyclododecane,10-methyl-
    • N-METHYLAZA-12-CROWN-4
    • NULL
    • 10-METHYL-1,4,7-TRIOXA-10-AZACYCLODODECANE
    • AKOS001586857
    • EINECS 274-240-1
    • SCHEMBL254989
    • FT-0694334
    • NS00061918
    • Oprea1_310558
    • HMS1607A22
    • 69978-45-6
    • Inchi: 1S/C9H19NO3/c1-10-2-4-11-6-8-13-9-7-12-5-3-10/h2-9H2,1H3
    • InChI Key: CRKQPRYMKJWTCX-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCN(C)CC1

Computed Properties

  • Exact Mass: 189.13600
  • Monoisotopic Mass: 189.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: -0.6
  • Topological Polar Surface Area: 32.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0930 (rough estimate)
  • Boiling Point: 324.52°C (rough estimate)
  • Flash Point: 79.6°C
  • Refractive Index: 1.468-1.47
  • PSA: 30.93000
  • LogP: -0.08050
  • Solubility: Not available

1,4,7-Trioxa-10-azacyclododecane,10-methyl- Security Information

1,4,7-Trioxa-10-azacyclododecane,10-methyl- Production Method

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